Cas no 1509899-61-9 ((R)-1-(7-Bromoquinolin-2-yl)ethanol)

(R)-1-(7-Bromoquinolin-2-yl)ethanol structure
1509899-61-9 structure
Product Name:(R)-1-(7-Bromoquinolin-2-yl)ethanol
CAS No:1509899-61-9
MF:C11H10BrNO
MW:252.10720205307
CID:4603059
PubChem ID:86706048
Update Time:2025-07-30

(R)-1-(7-Bromoquinolin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(7-Bromoquinolin-2-yl)ethanol
    • (1R)-1-(7-bromoquinolin-2-yl)ethanol
    • (R)-1-(7-Bromo-quinolin-2-yl)-ethanol
    • F50243
    • A908676
    • HHHCUXIBSUVETB-SSDOTTSWSA-N
    • 1509899-61-9
    • SCHEMBL15447479
    • MDL: MFCD29920821
    • Inchi: 1S/C11H10BrNO/c1-7(14)10-5-3-8-2-4-9(12)6-11(8)13-10/h2-7,14H,1H3/t7-/m1/s1
    • InChI Key: HHHCUXIBSUVETB-SSDOTTSWSA-N
    • SMILES: BrC1C=CC2C=CC([C@@H](C)O)=NC=2C=1

Computed Properties

  • Exact Mass: 250.99458g/mol
  • Monoisotopic Mass: 250.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Boiling Point: 363.8±27.0°C at 760 mmHg

(R)-1-(7-Bromoquinolin-2-yl)ethanol Security Information

(R)-1-(7-Bromoquinolin-2-yl)ethanol Pricemore >>

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